Cas no 1178849-46-1 ((3',5'-Difluoro-[1,1'-biphenyl]-3-YL)methanamine)

(3',5'-Difluoro-[1,1'-biphenyl]-3-yl)methanamine is a fluorinated biphenyl derivative featuring an amine functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of fluorine atoms at the 3' and 5' positions enhances its electron-withdrawing properties, influencing reactivity and binding affinity in medicinal chemistry. The primary amine group allows for further derivatization, enabling its use in the development of bioactive compounds, including kinase inhibitors and other therapeutic agents. Its rigid biphenyl scaffold contributes to structural stability, while the fluorine substituents improve metabolic stability and lipophilicity. This compound is particularly valuable in drug discovery for optimizing pharmacokinetic properties and target selectivity.

(3',5'-Difluoro-[1,1'-biphenyl]-3-YL)methanamine structure

1178849-46-1 structure

Product Name:(3',5'-Difluoro-[1,1'-biphenyl]-3-YL)methanamine

CAS No:1178849-46-1

MF:C₁₃H₁₁F₂N

MW:219.22995018959

CID:4937102

Update Time:2025-06-14

(3',5'-Difluoro-[1,1'-biphenyl]-3-YL)methanamine Chemical and Physical Properties

Names and Identifiers

- (3',5'-DIFLUORO-[1,1'-BIPHENYL]-3-YL)METHANAMINE
- [3-(3,5-difluorophenyl)phenyl]methanamine
- (3',5'-Difluoro-[1,1'-biphenyl]-3-YL)methanamine
- Inchi： 1S/C13H11F2N/c14-12-5-11(6-13(15)7-12)10-3-1-2-9(4-10)8-16/h1-7H,8,16H2
- InChI Key： KDNQCFXORNOIMG-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C1=CC=CC(CN)=C1)F

Computed Properties

Exact Mass: 219.08595568 g/mol
Monoisotopic Mass: 219.08595568 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 26
Molecular Weight: 219.23

(3',5'-Difluoro-[1,1'-biphenyl]-3-YL)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019124842-1g	(3',5'-Difluoro-[1,1'-biphenyl]-3-yl)methanamine	1178849-46-1	95%	1g	$567.45	2023-09-04
A2B Chem LLC	AX14261-2.5g	(3',5'-DIFLUORO-[1,1'-BIPHENYL]-3-YL)METHANAMINE	1178849-46-1	95%	2.5g	$1151.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1759049-1g	(3',5'-Difluoro-[1,1'-biphenyl]-3-yl)methanamine	1178849-46-1	95%	1g	￥4905.00	2024-08-09

(3',5'-Difluoro-[1,1'-biphenyl]-3-YL)methanamine Related Literature

1. Exciting clusters, what does off-resonance actually mean?†

Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
3. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

Additional information on (3',5'-Difluoro-[1,1'-biphenyl]-3-YL)methanamine

Comprehensive Overview of (3',5'-Difluoro-[1,1'-biphenyl]-3-YL)methanamine (CAS No. 1178849-46-1)

(3',5'-Difluoro-[1,1'-biphenyl]-3-YL)methanamine, with the CAS number 1178849-46-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its biphenyl core and difluorinated aromatic rings, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its unique structural features, including the methanamine functional group, make it a valuable building block for drug discovery and agrochemical applications.

In recent years, the demand for fluorinated biphenyl derivatives like (3',5'-Difluoro-[1,1'-biphenyl]-3-YL)methanamine has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in modern drug design. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and cancer-targeting agents, aligning with trending topics such as precision medicine and small-molecule inhibitors. The compound's fluorine atoms contribute to improved binding affinity and bioavailability, addressing common challenges in pharmacokinetics.

The synthesis of 1178849-46-1 typically involves palladium-catalyzed cross-coupling reactions, a hotspot in green chemistry discussions. This method aligns with the growing emphasis on sustainable synthesis and atom economy, which are frequently searched terms in academic and industrial circles. Additionally, the compound's crystalline properties and solubility profiles are subjects of ongoing optimization studies, reflecting the broader interest in formulation science for drug delivery systems.

From a commercial perspective, (3',5'-Difluoro-[1,1'-biphenyl]-3-YL)methanamine is cataloged by major chemical suppliers as a high-purity research chemical, often requested under queries like "fluorinated amine suppliers" or "biphenyl building blocks for drug discovery." Its stability under standard storage conditions and compatibility with diverse reaction conditions further enhance its utility in high-throughput screening and combinatorial chemistry workflows.

Emerging studies also explore its role in organic electronics, where its conjugated system and electron-withdrawing fluorine groups contribute to charge transport properties. This intersects with popular searches on OLED materials and flexible electronics, highlighting its multidisciplinary relevance. Regulatory databases classify it as a non-hazardous research material under normal handling protocols, ensuring accessibility for academic and industrial labs.

In summary, CAS 1178849-46-1 exemplifies the convergence of medicinal chemistry and advanced material science. Its structural adaptability and performance in structure-activity relationship (SAR) studies continue to inspire innovations across multiple sectors, making it a compound of enduring scientific and commercial interest.